Cas no 1256805-14-7 (3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid)

• Product Name: 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid
• CAS No: 1256805-14-7
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6033838
• PubChem ID: 129958703
• Update Time: 2025-06-14

3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid
• 5-Quinolinecarboxylic acid, 3-bromo-5,6,7,8-tetrahydro-
• 1256805-14-7
• E73526
• PB40102
• 3-Bromo-5,6,7,8-tetrahydroquinoline-5-carboxylicacid
• CS-0309567

• Inchi： 1S/C10H10BrNO2/c11-6-4-8-7(10(13)14)2-1-3-9(8)12-5-6/h4-5,7H,1-3H2,(H,13,14)
• InChI Key： MJBCYCAXPFLFCQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(O)=O)CCC2)C=C(Br)C=1

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.621±0.06 g/cm3(Predicted)
• Boiling Point: 373.1±42.0 °C(Predicted)
• pka: 3.92±0.20(Predicted)

Additional information on 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid

Comprehensive Analysis of 3-Bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic Acid (CAS No. 1256805-14-7)

3-Bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid (CAS No. 1256805-14-7) is a brominated tetrahydroquinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique quinoline scaffold and carboxylic acid functionality, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing complex molecules, particularly in the development of heterocyclic compounds with bioactive properties.

The structural features of 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid make it a valuable intermediate in medicinal chemistry. Its bromine substituent offers a reactive site for further functionalization, while the tetrahydroquinoline core is known to enhance binding affinity in biological systems. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, addressing current trends in targeting neurodegenerative diseases and metabolic disorders. The compound's carboxylic acid group also facilitates salt formation, improving solubility for formulation development.

In the context of green chemistry, CAS 1256805-14-7 aligns with the growing demand for sustainable synthetic routes. Researchers are investigating catalytic bromination methods to optimize its production, reducing waste generation. This aligns with frequent search queries like "eco-friendly heterocyclic synthesis" and "brominated compound applications" in scientific databases. The compound's stability under physiological pH conditions makes it particularly interesting for prodrug development, a hot topic in pharmaceutical forums.

Analytical characterization of 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The bromine atom's distinct isotopic pattern aids in mass spectrometric identification, while the tetrahydroquinoline proton environment produces characteristic NMR signals. These properties address common researcher questions about "structural confirmation of brominated quinolines" and "analytical methods for carboxylic acid-containing heterocycles."

From a commercial perspective, the compound's supply chain considerations reflect current industry concerns about API intermediate availability. Manufacturers are developing scalable processes for CAS 1256805-14-7 to meet rising demand from contract research organizations. Its application in high-throughput screening libraries responds to the pharmaceutical industry's need for diverse molecular scaffolds with drug-like properties.

Emerging research directions for 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid include its potential in metal-organic frameworks (MOFs) for catalytic applications and as a ligand in transition metal complexes. These applications tap into trending searches about "functional materials from heterocycles" and "quinoline-based catalysts." The compound's balanced lipophilicity profile (calculated LogP ~2.1) makes it particularly valuable in CNS drug design, addressing frequent queries about "blood-brain barrier permeable scaffolds."

Quality control protocols for 1256805-14-7 emphasize rigorous impurity profiling, especially regarding positional isomers and oxidation products. This responds to regulatory requirements frequently searched as "ICH guidelines for brominated intermediates." The compound's crystalline properties have also been studied for polymorph control in formulation development, a critical consideration in preformulation studies.

In summary, 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylic acid represents a multifaceted compound bridging pharmaceutical innovation and advanced material science. Its structural versatility continues to inspire novel applications across multiple research domains, making CAS 1256805-14-7 a compound of enduring interest in contemporary chemical research.